rac-methyl (1R,2R)-2-(bromomethyl)cyclopropane-1-carboxylate, trans
Overview
Description
Rac-methyl (1R,2R)-2-(bromomethyl)cyclopropane-1-carboxylate, trans (rac-MBCPC) is a synthetic organic compound with a molecular weight of 197.03 g/mol. It is a colorless, crystalline solid with a melting point of 35-37 °C. Rac-MBCPC is a chiral compound, meaning that it has two non-superposable mirror images. It is a versatile compound with a wide range of applications in the scientific research field.
Mechanism of Action
Rac-MBCPC acts as a chiral ligand in asymmetric catalysis, allowing for the synthesis of chiral compounds. It binds to the metal center of a catalyst, forming a complex that facilitates the reaction of two substrates to form the desired product.
Biochemical and Physiological Effects
Rac-MBCPC has not been studied for its biochemical and physiological effects. As it is used primarily in scientific research applications, it is unlikely to have any significant biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
Rac-MBCPC is an effective chiral ligand in asymmetric catalysis, allowing for the synthesis of chiral compounds with high levels of enantiomeric purity. It is also relatively inexpensive and easy to synthesize, making it an attractive choice for laboratory experiments. However, it is not suitable for use in large-scale synthesis, as it is not stable in the presence of air or light.
Future Directions
Future research on rac-MBCPC could focus on the development of more efficient and cost-effective synthesis methods, as well as the development of new applications for the compound. Additionally, research could be conducted to investigate the potential biochemical and physiological effects of rac-MBCPC. Finally, research could be conducted to explore the potential use of rac-MBCPC in large-scale synthesis.
Synthesis Methods
Rac-MBCPC can be synthesized from cyclopropyl bromide and 2-bromomethylcyclopropane-1-carboxylic acid in two steps. The first step involves the formation of a cyclopropyl bromide-2-bromomethylcyclopropane-1-carboxylic acid adduct. This adduct is then heated to form rac-MBCPC.
Scientific Research Applications
Rac-MBCPC has been used in a variety of scientific research applications, including in the synthesis of chiral compounds, as a catalyst in organic synthesis, and as a chiral ligand in asymmetric catalysis. It has also been used in the synthesis of chiral drugs and other pharmaceuticals, and as a chiral selector in the separation of enantiomers.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-methyl (1R,2R)-2-(bromomethyl)cyclopropane-1-carboxylate, trans involves the reaction of a cyclopropane derivative with a bromomethyl group and a carboxylate group. The reaction is carried out under specific conditions to ensure the formation of the desired stereoisomer.", "Starting Materials": [ "Cyclopropane", "Methyl bromide", "Sodium hydroxide", "Carbon dioxide", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Cyclopropane is reacted with methyl bromide in the presence of sodium hydroxide to form methyl (bromomethyl)cyclopropane.", "Step 2: Methyl (bromomethyl)cyclopropane is reacted with carbon dioxide in the presence of methanol to form methyl (bromomethyl)cyclopropane-1-carboxylate.", "Step 3: Methyl (bromomethyl)cyclopropane-1-carboxylate is reacted with sodium hydroxide in the presence of methanol to form rac-methyl (1R,2R)-2-(bromomethyl)cyclopropane-1-carboxylate, trans." ] } | |
CAS RN |
452911-16-9 |
Product Name |
rac-methyl (1R,2R)-2-(bromomethyl)cyclopropane-1-carboxylate, trans |
Molecular Formula |
C6H9BrO2 |
Molecular Weight |
193 |
Purity |
95 |
Origin of Product |
United States |
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